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Compound of Interest

Compound Name: 3-Acetylbenzophenone

Cat. No.: B1664593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Acetylbenzophenone, a key chemical

intermediate with significant applications in the pharmaceutical industry. This document

consolidates its chemical and physical properties, synthesis methodologies, analytical

characterization, and safety protocols to support research, development, and quality control

activities.

Core Chemical and Physical Properties
3-Acetylbenzophenone, also known by synonyms such as 1-(3-benzoylphenyl)ethanone and

m-Benzoylacetophenone, is an aromatic ketone that serves as a critical building block in

organic synthesis.[1][2] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of 3-Acetylbenzophenone
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Property Value Source(s)

CAS Number 66067-44-5 [1][2][3]

Molecular Formula C₁₅H₁₂O₂

Molecular Weight 224.25 g/mol

Appearance

White crystalline solid,

Colorless Liquid, or

Solid/Semi-solid/Liquid

Melting Point 87-89 °C / 93.8 °C

Boiling Point 385.7 °C at 760 mmHg

Density 1.126 g/cm³

Flash Point 144.6 °C

Refractive Index 1.578

Solubility
Slightly soluble in Chloroform

and Methanol

Storage Temperature

2-8°C, in a tightly closed

container, in a dry and well-

ventilated place

Synthesis and Experimental Protocols
The synthesis of 3-Acetylbenzophenone is well-documented, with several established

pathways. It is notably a key intermediate in the industrial production of Ketoprofen, a non-

steroidal anti-inflammatory drug (NSAID).

a) Friedel-Crafts Acylation: A primary and classical method for synthesizing 3-
Acetylbenzophenone is through the Friedel-Crafts acylation of an aromatic ring. This

electrophilic aromatic substitution reaction typically involves reacting a suitable benzene

derivative with 3-acetylbenzoyl chloride or a related acylating agent. The reaction is catalyzed

by a Lewis acid, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), which activates

the acylating agent.
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b) Intermediate in Ketoprofen Synthesis: Several industrial routes to Ketoprofen proceed via

the formation of 3-Acetylbenzophenone. One significant pathway involves the chemical

transformation of 2-acetyl-4-benzoyl aniline. This process is a two-step sequence involving

diazotization followed by reduction, which effectively removes the amino group from the

aromatic ring.

c) Synthesis from Acetanilide and Benzoyl Chloride: A documented method for producing a

high-purity reference material of 3-Acetylbenzophenone starts with commercially available

acetanilide and benzoyl chloride. The multi-step process is outlined in the diagram below.

Synthesis Workflow for 3-Acetylbenzophenone

Acetanilide + Benzoyl Chloride

4-Acetamidobenzophenone

Friedel-Crafts Acylation

2-Acetamido-5-benzoyl-acetophenone

Acylation

2-Acetyl-4-benzoylaniline

Hydrolysis

3-Acetylbenzophenone

Diazotization & Reduction

Click to download full resolution via product page

Caption: Synthesis of 3-Acetylbenzophenone from Acetanilide.
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For its use as a certified reference material, high purity is essential. Purification is often

achieved using preparative high-performance liquid chromatography (HPLC).

Objective: To purify crude 3-Acetylbenzophenone to a purity of ≥99.8%.

Instrumentation: Preparative HPLC system.

Mobile Phase: A gradient elution is typically employed, using a mixture of solvents such as

acetonitrile and water.

Procedure:

Dissolve the crude synthesized product in a suitable solvent.

Inject the solution onto the preparative HPLC column.

Run the gradient elution to separate the target compound from impurities.

Collect the fractions containing the high-purity 3-Acetylbenzophenone.

Combine the pure fractions and remove the solvent under reduced pressure.

Verify the purity of the final product using analytical HPLC. A purity of 99.86% has been

achieved using this method.

Applications in Research and Drug Development
The primary significance of 3-Acetylbenzophenone lies in its role within the pharmaceutical

sector.

a) Intermediate for Ketoprofen Synthesis: It is a well-established key intermediate in the

synthesis of Ketoprofen, a widely used NSAID for treating pain, fever, and inflammation. The

synthesis involves reacting 3-acetylbenzophenone with ethyl chloroacetate under alkaline

conditions, followed by hydrolysis, decarboxylation, and oxidation.

b) Pharmaceutical Reference Standard: High-purity 3-Acetylbenzophenone serves as a

certified reference material and is listed as "Ketoprofen Impurity A" in the European
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Pharmacopoeia. Reference materials are crucial for ensuring the accuracy and traceability of

measurements in the quality control of medicinal products.

c) Photochemistry Research: As a photodegradation product of Ketoprofen, it is of interest in

photochemistry research. The benzophenone scaffold is known to act as a photoinitiator.

d) Medicinal Chemistry: The benzophenone structure is a versatile template in medicinal

chemistry. Structure-activity relationship (SAR) studies on benzophenone derivatives are

conducted to develop new pharmaceutical compounds with potentially improved efficacy or

novel mechanisms of action.

Key Applications of 3-Acetylbenzophenone
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Caption: Applications of 3-Acetylbenzophenone.

Analytical Characterization
The structural confirmation and purity assessment of 3-Acetylbenzophenone are performed

using standard spectroscopic and chromatographic techniques.

Table 2: Spectroscopic Data Summary
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Technique
Key Observations and
Data

Source(s)

¹H NMR

- 2.61 ppm (s, 3H): Singlet

corresponding to the methyl

group protons. - 7.46 ppm (t) &

7.57 ppm (q): Signals for

aromatic protons. - 7.76 ppm

(d, J=7.3 Hz): Doublet for two

aromatic protons.

¹³C NMR

- 190-215 ppm: Characteristic

peaks for the two carbonyl

carbons.

IR Spectroscopy

- ~1700 cm⁻¹: Strong

absorption band indicating the

presence of a carbonyl (C=O)

group.

Mass Spectrometry (MS)

- m/z 225 [M+H]⁺:

Corresponds to the protonated

molecular ion. - Key

Fragments: m/z 147, 119, 105,

91, 77.

Safety and Handling
Proper handling of 3-Acetylbenzophenone is essential to ensure laboratory safety.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement Code
Statement
Description

Source(s)

Hazard H301/H302
Toxic or harmful if

swallowed.

H315 Causes skin irritation.

H317
May cause an allergic

skin reaction.

H319
Causes serious eye

irritation.

H361

Suspected of

damaging fertility or

the unborn child.

H372

Causes damage to

organs through

prolonged or repeated

exposure.

H410/H411

Very toxic/toxic to

aquatic life with long

lasting effects.

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301 + P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact
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lenses, if present and

easy to do. Continue

rinsing.

P405 Store locked up.

P501

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

Handling Recommendations:

Work in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin and eyes by using appropriate personal protective equipment (PPE).

Avoid formation of dust and aerosols.

Store in a tightly closed container in a dry, cool (2-8°C) place.
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Logical Relationship in Ketoprofen Synthesis
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Caption: Role of 3-Acetylbenzophenone in Ketoprofen Production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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